2-(butylthio)-3-(4-chlorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-butylsulfanyl-3-(4-chlorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C16H17ClN2OS2/c1-2-3-9-22-16-18-13-8-10-21-14(13)15(20)19(16)12-6-4-11(17)5-7-12/h4-7H,2-3,8-10H2,1H3
• InChI Key: LPTOJEPBPIQGBH-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(C(=O)N1C3=CC=C(C=C3)Cl)SCC2
• Molecular Formula: C16H17ClN2OS2
• Molecular Weight: 352.9 g/mol

Description

2-(butylthio)-3-(4-chlorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a synthetic compound that belongs to the class of thieno[3,2-d]pyrimidine derivatives. It has been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques: Research has focused on the synthesis of 2-substituted thieno[3,2-d]pyrimidin-4(3H)-ones through methodologies such as the aza-Wittig reaction. These compounds, including the 2-(butylthio) derivative, are synthesized to explore their chemical properties and potential applications in medicinal chemistry (Jianchao Liu, H. He, & M. Ding, 2007). Furthermore, microwave-assisted synthesis offers a rapid method for producing various derivatives, showcasing the compound's versatility and potential for further modification (S. Hesse, Enrico Perspicace, & G. Kirsch, 2007).

Antimicrobial Activity

• Antibacterial and Antifungal Properties: New derivatives of thieno[3,2-d]pyrimidin-4(3H)-ones have been synthesized and shown to possess significant antibacterial and antifungal activities. These findings suggest their potential use in developing new antimicrobial agents (M. Ashok, B. S. Holla, & N. Kumari, 2007; S. Vlasov et al., 2018).

Crystallographic Studies

• Structural Elucidation: Crystallographic studies have been conducted to elucidate the structure of related compounds, aiding in understanding the molecular configuration and potential interactions in biological systems. Such studies provide insights into the compound's physical and chemical properties, which are crucial for its application in drug design and other areas (Gihaeng Kang et al., 2015).

Potential for Drug Development

• Drug Development Opportunities: The synthesis and evaluation of related thieno[3,2-d]pyrimidin-4(3H)-one derivatives have shown promise in various therapeutic areas, including antimicrobial and central nervous system activities. These studies indicate the compound's potential as a scaffold for developing new therapeutic agents (K. Manjunath et al., 1997).